(3',2-Difluorobiphenyl-4-yl)methanamine
Overview
Description
(3',2-Difluorobiphenyl-4-yl)methanamine, also known as DFBM, is an organic compound with a wide range of uses in scientific research. It is a tertiary amine with two fluorine atoms attached to the biphenyl group, and it is used as a reagent in various organic synthesis reactions. DFBM has been studied extensively in its use as a catalyst in organic synthesis, as well as its applications in biochemistry and physiology.
Scientific Research Applications
Catalytic Applications
- (3',2-Difluorobiphenyl-4-yl)methanamine and its derivatives have been utilized in catalytic applications. For instance, derivatives like 1-(3-(Pyridin-2-yl)phenyl)methanamine have been synthesized and employed in catalytic processes involving C–H bond activation and unsymmetrical pincer palladacycles. These catalysts showed good activity and selectivity in various reactions (Roffe et al., 2016).
Photocytotoxicity and Cellular Imaging
- Iron(III) complexes involving derivatives of this compound, such as phenyl-N,N-bis[(pyridin-2-yl)methyl]methanamine, have been synthesized and studied for their photocytotoxic properties. These complexes displayed significant photocytotoxicity under red light and were used for cellular imaging in cancer cells, demonstrating potential in cancer therapy (Basu et al., 2014).
Synthesis and Characterization of Novel Compounds
- Various derivatives of this compound, such as 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine, have been synthesized and characterized. These novel compounds were studied using techniques like FT-IR, DSC, 13C/1H-NMR, and Mass spectrometry, contributing to the field of organic chemistry (Shimoga et al., 2018).
Schiff Base Synthesis and Anticonvulsant Activity
- Schiff bases of 3-aminomethyl pyridine, a derivative of this compound, have been synthesized and screened for anticonvulsant activity. Some compounds exhibited significant seizures protection, indicating potential applications in neuropharmacology (Pandey & Srivastava, 2011).
Applications in Organic Light-Emitting Devices
- Novel 2,4-difluorophenyl-functionalized arylamine derivatives, related to this compound, have been synthesized and utilized in organic light-emitting devices. These compounds improved the efficiency and luminance of the devices, demonstrating potential in the field of optoelectronics (Li et al., 2012).
properties
IUPAC Name |
[3-fluoro-4-(3-fluorophenyl)phenyl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11F2N/c14-11-3-1-2-10(7-11)12-5-4-9(8-16)6-13(12)15/h1-7H,8,16H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TULYHVHPSCUVGQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C2=C(C=C(C=C2)CN)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11F2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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